Cas no 405074-81-9 (1-[Bis(trifluoromethanesulfonyl)methyl]-2,3,4,5,6-pentafluorobenzene)

1-[Bis(trifluoromethanesulfonyl)methyl]-2,3,4,5,6-pentafluorobenzene is a fluorinated aromatic compound featuring a bis(trifluoromethanesulfonyl)methyl (Tf2CH) substituent. Its highly electron-withdrawing nature, derived from the pentafluorophenyl and triflyl groups, makes it valuable in organic synthesis, particularly as a precursor for stabilized carbocations or anions. The compound exhibits strong thermal and chemical stability due to its perfluorinated structure, ensuring robustness under harsh reaction conditions. Its unique electronic properties also facilitate applications in catalysis, electrolyte additives, or advanced material synthesis. The presence of multiple fluorine atoms enhances lipophilicity, improving solubility in nonpolar media. This compound is particularly useful in specialized fluorination reactions and as a building block for high-performance fluorinated materials.

1-[Bis(trifluoromethanesulfonyl)methyl]-2,3,4,5,6-pentafluorobenzene structure

405074-81-9 structure

Product Name:1-[Bis(trifluoromethanesulfonyl)methyl]-2,3,4,5,6-pentafluorobenzene

CAS No:405074-81-9

MF:C₉HF₁₁O₄S₂

MW:446.214278936386

CID:925862

PubChem ID:87565130

Update Time:2025-06-07

1-[Bis(trifluoromethanesulfonyl)methyl]-2,3,4,5,6-pentafluorobenzene Chemical and Physical Properties

Names and Identifiers

- 1-[Bis(trifluoromethanesulfonyl)methyl]-2,3,4,5,6-pentafluorobenzene
- 1-[bis(trifluoromethylsulfonyl)methyl]-2,3,4,5,6-pentafluorobenzene
- 2,3,4,5,6-Pentafluorophenylbis(trifluoromethanesulfonyl)methane
- B2291
- α,α-Bis(trifluoromethanesulfonyl)-2,3,4,5,6-pentafluorotoluene
- Benzene, [bis[(trifluoromethyl)sulfonyl]methyl]pentafluoro-
- pentafluorophenylbis(triflyl)methane
- 1-(Bis-trifluoromethanesulfonyl-methyl)-2,3,4,5,6-pentafluoro-benzene
- RLLDXJXYMKTGPV-UHFFFAOYSA-N
- STL555982
- BBL102183
- (Pentafluorophenyl)bis(trifluoromesyl)methane
- 2,3,4,5,6-Pentafluorophenylbis(trifluoromethanesu
- 1-(Bis-trifluoromethanesulfonyl-methyl)-2,3,4,5,6-pentafluorobenzene
- MS-20390
- T70888
- 1-{bis[(trifluoromethyl)sulfonyl]methyl}-2,3,4,5,6-pentafluorobenzene
- AKOS017344810
- 1-[Bis[(trifluoromethyl)sulfonyl]methyl]-2,3,4,5,6-pentafluorobenzene
- 405074-81-9
- SCHEMBL2204701
- alpha,alpha-Bis(trifluoromethanesulfonyl)-2,3,4,5,6-pentafluorotoluene
- SY054853
- DTXSID70436736
- MFCD04117910
- 1-(DITRIFLUOROMETHANESULFONYLMETHYL)-2,3,4,5,6-PENTAFLUOROBENZENE
- MDL： B152899
- Inchi： 1S/C9HF11O4S2/c10-2-1(3(11)5(13)6(14)4(2)12)7(25(21,22)8(15,16)17)26(23,24)9(18,19)20/h7H
- InChI Key： RLLDXJXYMKTGPV-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)(C(C1C(=C(C(=C(C=1F)F)F)F)F)S(C(F)(F)F)(=O)=O)(=O)=O

Computed Properties

Exact Mass: 445.91400
Monoisotopic Mass: 445.9140606g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 15
Heavy Atom Count: 26
Rotatable Bond Count: 3
Complexity: 657
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 85
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.5

Experimental Properties

Color/Form: White light red yellow crystal powder
Melting Point: 85.0 to 89.0 deg-C
PSA: 85.04000
LogP: 5.41150
Solubility: Insoluble in methanol

1-[Bis(trifluoromethanesulfonyl)methyl]-2,3,4,5,6-pentafluorobenzene Security Information

Symbol:
Prompt：dangerous
Hazard Statement： H290-H314
Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
Hazardous Material transportation number：3261
Hazard Category Code： 36/37/38
Safety Instruction： 26-36/37/39
HazardClass：8
PackingGroup：III

1-[Bis(trifluoromethanesulfonyl)methyl]-2,3,4,5,6-pentafluorobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B2291-1g	1-[Bis(trifluoromethanesulfonyl)methyl]-2,3,4,5,6-pentafluorobenzene	405074-81-9	98.0%(T)	1g	￥5145.0	2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B2291-100mg	1-[Bis(trifluoromethanesulfonyl)methyl]-2,3,4,5,6-pentafluorobenzene	405074-81-9	98.0%(T)	100mg	￥955.0	2022-06-10
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	B2291-1g	1-[Bis(trifluoromethanesulfonyl)methyl]-2,3,4,5,6-pentafluorobenzene	405074-81-9	>98.0%(T)	1g	¥3500.00	2024-04-16
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	B2291-100mg	1-[Bis(trifluoromethanesulfonyl)methyl]-2,3,4,5,6-pentafluorobenzene	405074-81-9	>98.0%(T)	100mg	¥805.00	2024-04-16
eNovation Chemicals LLC	Y1249604-25mg	1-[BIS(TRIFLUOROMETHANESULFONYL)METHYL]-2,3,4,5,6-PENTAFLUOROBENZENE	405074-81-9	98%	25mg	$210	2023-05-17
eNovation Chemicals LLC	Y1249604-100mg	1-[BIS(TRIFLUOROMETHANESULFONYL)METHYL]-2,3,4,5,6-PENTAFLUOROBENZENE	405074-81-9	98%	100mg	$170	2024-06-07
eNovation Chemicals LLC	Y1249604-1g	1-[BIS(TRIFLUOROMETHANESULFONYL)METHYL]-2,3,4,5,6-PENTAFLUOROBENZENE	405074-81-9	98%	1g	$530	2024-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1157120-100mg	1-[Bis(trifluoromethanesulfonyl)methyl]-2,3,4,5,6-pentafluorobenzene	405074-81-9	98%	100mg	￥1272.00	2024-05-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1157120-1g	1-[Bis(trifluoromethanesulfonyl)methyl]-2,3,4,5,6-pentafluorobenzene	405074-81-9	98%	1g	￥7408.00	2024-05-14
Key Organics Ltd	MS-20390-0.25g	1-(Bis-trifluoromethanesulfonyl-methyl)-2,3,4,5,6-pentafluoro-benzene	405074-81-9	>97%	0.25g	£241.00	2025-02-08